![molecular formula C8H13NO2 B3057491 3-Oxa-1-azaspiro[4.5]decan-2-one CAS No. 81467-34-7](/img/structure/B3057491.png)
3-Oxa-1-azaspiro[4.5]decan-2-one
Overview
Description
“3-Oxa-1-azaspiro[4.5]decan-2-one” is a chemical compound with the molecular formula C8H13NO2 . It is related to other compounds such as “3-Methyl-1-oxa-3,7-diazaspiro [4.5]decan-2-one hydrochloride” and “3-Dodecyl-4-methylene-1-oxa-3-azaspiro [4.5]decan-2-one”, which have similar structures .
Molecular Structure Analysis
The molecular structure of “3-Oxa-1-azaspiro[4.5]decan-2-one” is characterized by a spirocyclic structure, which includes an oxygen atom (the “oxa” part) and a nitrogen atom (the “aza” part) in the ring .Scientific Research Applications
Synthesis and Structural Studies
- Synthetic Approaches to Spiroaminals: 3-Oxa-1-azaspiro[4.5]decan-2-one is part of the spiroaminal family, a class of compounds with significant biological activities. These compounds are challenging targets for chemical synthesis due to their novel skeletons, leading to various synthesis strategies (Sinibaldi & Canet, 2008).
Biological Activities
Muscarinic Agonists for Alzheimer's Treatment
Certain derivatives of 3-Oxa-1-azaspiro[4.5]decan-2-one, such as 2,8-Dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one, have been evaluated as M1 muscarinic agonists. These compounds show potential in the symptomatic treatment of dementia, including Alzheimer's disease (Tsukamoto et al., 1995).
Antimicrobial Agents
Compounds derived from 1-Oxa-4-thiaspiro[4.5]decan-2-one, a related structure, have demonstrated antimicrobial properties. These derivatives were synthesized and tested for their ability to inhibit microbial growth compared to reference compounds (Al-Ahmadi & El-zohry, 1995).
Antiviral Research
- Anti-Coronavirus and Anti-Influenza Activities: Derivatives of 1-thia-4-azaspiro[4.5]decan-3-one, structurally similar to 3-Oxa-1-azaspiro[4.5]decan-2-one, have shown inhibitory effects against human coronavirus and influenza virus, highlighting their potential in antiviral drug development (Apaydın et al., 2019).
Anticancer Research
- Antitumor Activity in Cancer Cell Lines: Novel derivatives of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione have shown significant anticancer activity against various human cancer cell lines. These findings suggest the potential of these compounds in developing new anticancer drugs (Yang et al., 2019).
Antihypertensive Effects
- Potential Antihypertensive Agents: Some 1-oxa-3,8-diazaspiro[4.5]decan-2-ones have been explored for their potential as antihypertensive agents. These studies have focused on their efficacy in lowering blood pressure and their potential mechanism of action as alpha-adrenergic blockers (Caroon et al., 1981).
properties
IUPAC Name |
3-oxa-1-azaspiro[4.5]decan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c10-7-9-8(6-11-7)4-2-1-3-5-8/h1-6H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOQIHMOFAXWHPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)COC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80325288 |
Source
|
| Record name | 3-Oxa-1-azaspiro[4.5]decan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80325288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxa-1-azaspiro[4.5]decan-2-one | |
CAS RN |
81467-34-7 |
Source
|
| Record name | NSC409567 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409567 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Oxa-1-azaspiro[4.5]decan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80325288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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